Cas no 1361847-59-7 (2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine)
2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine Chemical and Physical Properties
Names and Identifiers
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- 2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine
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- Inchi: 1S/C12H8Cl2FN/c13-10-2-1-3-11(14)12(10)7-4-8(15)6-9(16)5-7/h1-6H,16H2
- InChI Key: UKSHURXAZZEDCT-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C=C(C=C(C=1)N)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 229
- XLogP3: 4.2
- Topological Polar Surface Area: 26
2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011005056-1g |
2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine |
1361847-59-7 | 97% | 1g |
1,490.00 USD | 2021-05-28 |
2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine
Recent Advances in the Study of 2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine (CAS: 1361847-59-7)
The compound 2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine (CAS: 1361847-59-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.
Recent studies have focused on the synthesis and optimization of 2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its chemical properties. These efforts are critical for establishing a reliable supply of the compound for further biological testing.
In terms of biological activity, preliminary in vitro studies have demonstrated that 2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. Researchers have identified its potential as a lead compound for the development of novel anti-inflammatory agents. Further investigations are underway to elucidate its mechanism of action and to assess its efficacy in more complex biological systems, including animal models of disease.
The therapeutic potential of 2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine is also being explored in the context of oncology. Early-stage research suggests that the compound may interfere with signaling pathways critical for cancer cell proliferation and survival. While these findings are preliminary, they highlight the compound's versatility and its potential applicability across multiple therapeutic areas.
Despite these promising developments, challenges remain in the optimization of 2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and to advance the compound through the drug development pipeline.
In conclusion, 2',6'-Dichloro-5-fluoro-biphenyl-3-ylamine (CAS: 1361847-59-7) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial in unlocking its full therapeutic potential and in translating these findings into clinically relevant applications.
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